Cas no 1092332-92-7 (8-methyl-7-(oxiran-2-yl)methoxy-4-phenyl-2H-chromen-2-one)

• Product Name: 8-methyl-7-(oxiran-2-yl)methoxy-4-phenyl-2H-chromen-2-one
• CAS No: 1092332-92-7
• MF: C₁₉H₁₆O₄
• MW: 308.327945709229
• MDL: MFCD13969047
• CID: 5238310
• PubChem ID: 43912929
• Update Time: 2025-05-25

8-methyl-7-(oxiran-2-yl)methoxy-4-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-7-oxiranylmethoxy-4-phenyl-chromen-2-one
• 2H-1-Benzopyran-2-one, 8-methyl-7-(2-oxiranylmethoxy)-4-phenyl-
• 8-methyl-7-(oxiran-2-yl)methoxy-4-phenyl-2H-chromen-2-one

• MDL： MFCD13969047
• Inchi： 1S/C19H16O4/c1-12-17(22-11-14-10-21-14)8-7-15-16(9-18(20)23-19(12)15)13-5-3-2-4-6-13/h2-9,14H,10-11H2,1H3
• InChI Key： LGSBOEWVFOJPKD-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OCC3CO3)=CC=C2C(C2=CC=CC=C2)=C1

Additional information on 8-methyl-7-(oxiran-2-yl)methoxy-4-phenyl-2H-chromen-2-one

8-Methyl-7-(oxiran-2-yl)methoxy-4-phenyl-2H-chromen-2-one: A Comprehensive Overview

The compound 8-methyl-7-(oxiran-2-yl)methoxy-4-phenyl-2H-chromen-2-one, identified by the CAS number 1092332927, is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound belongs to the class of chromenes, which are known for their unique structural features and versatile applications. The presence of an epoxide group (oxiran) at the 7-position and a methyl group at the 8-position, along with a phenyl substituent at the 4-position, imparts distinctive chemical properties to this molecule.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly due to their ability to interact with various biological targets. The 8-methyl substitution in this compound is believed to enhance its lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the oxiran group introduces steric hindrance and potential reactivity, making it a promising candidate for further functionalization and optimization in medicinal chemistry.

The synthesis of 8-methyl-7-(oxiran)-methoxy... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways, including oxidation reactions and epoxidation strategies, to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in controlling the stereochemistry of the epoxide group, ensuring the formation of the desired enantiomer.

In terms of applications, this compound has shown promise in anti-inflammatory and antioxidant assays. Preclinical studies suggest that it may exhibit selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential lead compound for developing novel anti-inflammatory agents. Furthermore, its phenyl group contributes to aromatic stability, which could be advantageous in photovoltaic materials or as a precursor for advanced polymer systems.

The structural uniqueness of 8-methyl... also makes it an attractive candidate for click chemistry applications. The oxirane ring can serve as a reactive site for conjugate additions or ring-opening reactions, enabling the construction of complex molecular architectures. This versatility underscores its importance in both academic research and industrial development.

In conclusion, 8-methyl..., with its unique combination of functional groups and structural features, represents a valuable addition to the arsenal of compounds available for drug discovery and materials science. Ongoing research continues to uncover new insights into its properties and potential applications, positioning it as a key molecule in future scientific advancements.